Cas no 4027-18-3 (2-Butenoic acid,4-oxo-4-[(tributylstannyl)oxy]-, (2Z)-)

• Product Name: 2-Butenoic acid,4-oxo-4-[(tributylstannyl)oxy]-, (2Z)-
• CAS No: 4027-18-3
• MF: C₁₆H₃₀O₄Sn
• MW: 405.117004871368
• CID: 332306
• Update Time: 2024-01-28

2-Butenoic acid,4-oxo-4-[(tributylstannyl)oxy]-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-oxo-4-[(tributylstannyl)oxy]-, (2Z)-
• (E)-4-oxo-4-tributylstannyloxybut-2-enoic acid
• 2-Butenoic acid, 4-oxo-4-((tributylstannyl)oxy)-, (2Z)-
• 4-Oxo-4-((tributylstannyl)oxy)but-2-enoic acid
• tributylstannanyl - (2E)-but-2-enedioic acid (1:1)
• 4-oxo-4-[(tributylstannyl)oxy]but-2-enoic acid
• 2-Butenoic acid, 4-oxo-4-(tributylstannyl)oxy-, (2Z)-
• 4-oxo[(tributylstanyl)oxy]-2-Butenoic acid
• 4-Oxo-4-[(tributylstannyl)oxy]-2-butenoic acid
• Einecs 223-701-5

• Inchi： 1S/C4H4O4.3C4H9.Sn/c5-3(6)1-2-4(7)8;3*1-3-4-2;/h1-2H,(H,5,6)(H,7,8);3*1,3-4H2,2H3;/q;;;;+1/p-1/b2-1-;;;;
• InChI Key： OWPROSQENMJLFR-SQDRRJMKSA-M
• SMILES： C(O)(=O)/C=C\C(=O)O[Sn](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 398.1195
• Monoisotopic Mass: 406.116606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.6
• pka: 2.48±0.25(Predicted)